Cas no 803611-39-4 (Propanamide,3-(dimethylamino)-2-methyl-N-(2-methylphenyl)-)

• Product Name: Propanamide,3-(dimethylamino)-2-methyl-N-(2-methylphenyl)-
• CAS No: 803611-39-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 714070
• Update Time: 2022-09-23

Propanamide,3-(dimethylamino)-2-methyl-N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-(dimethylamino)-2-methyl-N-(2-methylphenyl)-
• o-Propionotoluidide, 3-(dimethylamino)-2-methyl- (8CI)
• Propanamide, 3-(dimethylamino)-2-methyl-N-(2-methylphenyl)-

• Inchi： 1S/C13H20N2O/c1-10-7-5-6-8-12(10)14-13(16)11(2)9-15(3)4/h5-8,11H,9H2,1-4H3,(H,14,16)
• InChI Key： KDQQCBSRBGQQEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C(C)CN(C)C

Computed Properties

• Exact Mass: 220.158
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3A^2